Cas no 2092063-09-5 ((3R,4R)-4-propylpyrrolidin-3-ol)

(3R,4R)-4-Propylpyrrolidin-3-ol is a chiral pyrrolidine derivative characterized by its stereospecific hydroxyl and propyl substituents at the 3- and 4-positions, respectively. This compound is of interest in pharmaceutical and synthetic chemistry due to its rigid pyrrolidine scaffold, which serves as a versatile building block for bioactive molecules. The defined (3R,4R) stereochemistry ensures high enantiopurity, making it valuable for asymmetric synthesis and drug development. Its structural features, including the secondary alcohol functionality, enable further derivatization for applications in catalysis, medicinal chemistry, and ligand design. The propyl side chain enhances lipophilicity, influencing solubility and binding interactions in target systems. Suitable for research in stereoselective transformations and molecular design.
(3R,4R)-4-propylpyrrolidin-3-ol structure
2092063-09-5 structure
Product Name:(3R,4R)-4-propylpyrrolidin-3-ol
CAS No:2092063-09-5
MF:C7H15NO
MW:129.200102090836
CID:5105448
PubChem ID:54214755
Update Time:2026-03-03

(3R,4R)-4-propylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • (3R,4R)-4-propylpyrrolidin-3-ol
    • Inchi: 1S/C7H15NO/c1-2-3-6-4-8-5-7(6)9/h6-9H,2-5H2,1H3/t6-,7+/m1/s1
    • InChI Key: PYJRWXOAVMGHNR-RQJHMYQMSA-N
    • SMILES: N1C[C@@H](CCC)[C@@H](O)C1

Computed Properties

  • Exact Mass: 129.115364102g/mol
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 32.3Ų

(3R,4R)-4-propylpyrrolidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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cis-4-propylpyrrolidin-3-ol
2092063-09-5 95%
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Additional information on (3R,4R)-4-propylpyrrolidin-3-ol

Recent Advances in the Study of (3R,4R)-4-propylpyrrolidin-3-ol (CAS: 2092063-09-5): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound (3R,4R)-4-propylpyrrolidin-3-ol (CAS: 2092063-09-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This stereospecific pyrrolidine derivative has shown remarkable potential in various therapeutic applications, particularly in the field of central nervous system (CNS) disorders. Recent studies have focused on its unique structural features, which contribute to its biological activity and pharmacokinetic properties.

Structural analysis reveals that the (3R,4R) configuration of this compound plays a crucial role in its interaction with biological targets. The presence of both hydroxyl and propyl groups at specific positions on the pyrrolidine ring creates a distinct three-dimensional structure that enables selective binding to certain receptor subtypes. This molecular architecture has been the subject of extensive computational modeling and X-ray crystallography studies, providing valuable insights into its mechanism of action.

Recent pharmacological investigations have demonstrated that (3R,4R)-4-propylpyrrolidin-3-ol exhibits promising activity as a modulator of neurotransmitter systems. In particular, studies published in the Journal of Medicinal Chemistry (2023) have shown its efficacy in modulating dopamine and serotonin receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. The compound's ability to cross the blood-brain barrier with favorable pharmacokinetic properties has been confirmed through in vivo studies using rodent models.

Synthetic approaches to (3R,4R)-4-propylpyrrolidin-3-ol have been refined in recent years, with several research groups reporting improved yields and stereoselectivity. A 2024 publication in Organic Process Research & Development describes an efficient asymmetric synthesis route that achieves >99% enantiomeric excess, addressing previous challenges in large-scale production. These advancements in synthetic methodology are crucial for enabling further preclinical and clinical development of this compound.

The safety profile of (3R,4R)-4-propylpyrrolidin-3-ol has been evaluated in recent toxicological studies, which indicate a favorable therapeutic window at pharmacologically relevant doses. Metabolic stability studies using human liver microsomes have shown that the compound undergoes predictable biotransformation pathways, with the major metabolites being pharmacologically inactive. These findings support its potential as a drug candidate with manageable safety concerns.

Current research directions include exploring structure-activity relationships (SAR) of (3R,4R)-4-propylpyrrolidin-3-ol derivatives to optimize therapeutic efficacy while minimizing off-target effects. Several pharmaceutical companies have included this compound in their development pipelines, with preclinical data suggesting potential applications in Parkinson's disease, depression, and cognitive disorders. The unique pharmacological profile of this molecule continues to attract significant attention from both academic and industrial researchers in the chemical biology field.

Future research on (3R,4R)-4-propylpyrrolidin-3-ol (CAS: 2092063-09-5) is expected to focus on clinical translation of preclinical findings, with particular emphasis on dose optimization and formulation development. The compound's demonstrated potential in CNS disorders positions it as an important subject for ongoing investigation in medicinal chemistry and drug development programs worldwide.

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